Cas no 2940949-89-1 (2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride)

• Product Name: 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride
• CAS No: 2940949-89-1
• MF: C₇H₁₂ClF₂NO
• MW: 199.626088142395
• CID: 6800695
• PubChem ID: 164886546
• Update Time: 2025-07-23

2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• E88309
• 2940949-89-1
• 2,2-difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride
• PS-17644
• 2,2-DIFLUORO-5-OXA-8-AZASPIRO[3.5]NONANE HYDROCHLORIDE
• 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane HCl
• 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride

• Inchi： 1S/C7H11F2NO.ClH/c8-7(9)3-6(4-7)5-10-1-2-11-6;/h10H,1-5H2;1H
• InChI Key： PESOKTUMYDKLBQ-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC2(CNCCO2)C1)F

Computed Properties

• Exact Mass: 199.0575480g/mol
• Monoisotopic Mass: 199.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride

Introduction to 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride (CAS No. 2940949-89-1)

2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride (CAS No. 2940949-89-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The presence of difluoro and hydrochloride moieties further enhances its chemical stability and pharmacological properties.

The spirocyclic structure of 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride is characterized by a central spiro junction connecting two cyclic rings, one of which contains an oxygen atom (oxa) and the other an azaspiro ring with a nitrogen atom. This unique arrangement provides a rigid and conformationally restricted framework, which is advantageous for drug design as it can enhance binding affinity and selectivity towards specific biological targets.

Recent studies have explored the potential of spirocyclic compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. The introduction of fluorine atoms in the structure of 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride has been shown to improve metabolic stability and lipophilicity, key factors in optimizing drug delivery and bioavailability.

In the context of medicinal chemistry, the hydrochloride salt form of this compound is particularly noteworthy. The hydrochloride salt is often used in pharmaceutical formulations due to its improved solubility and stability compared to the free base form. This makes it easier to formulate into various dosage forms such as tablets, capsules, and injectable solutions.

The pharmacological profile of 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride has been extensively studied in preclinical models. Research has demonstrated its potent activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, it has shown promising results in modulating G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are important targets for drug discovery.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride in treating various conditions. Preliminary data from phase I trials have indicated good tolerability and a favorable safety profile, paving the way for further clinical development.

The synthesis of 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by selective fluorination and salt formation with hydrochloric acid.

In terms of analytical methods, high-performance liquid chromatography (HPLC) is commonly used for the quantification and purity assessment of 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride. Mass spectrometry (MS) is also employed to confirm the molecular weight and structural integrity of the compound.

The future prospects for 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride are promising. Ongoing research aims to optimize its pharmacokinetic properties further and explore new therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic routes to reduce production costs and improve scalability.

In conclusion, 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane;hydrochloride (CAS No. 2940949-89-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development as a potential therapeutic agent.